Cas no 1368782-01-7 (methyl2-(2,4,5-trimethylphenyl)ethylamine)

• Product Name: methyl2-(2,4,5-trimethylphenyl)ethylamine
• CAS No: 1368782-01-7
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 6028568
• PubChem ID: 57683386
• Update Time: 2024-03-01

methyl2-(2,4,5-trimethylphenyl)ethylamine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, N,2,4,5-tetramethyl-
• methyl2-(2,4,5-trimethylphenyl)ethylamine
• SCHEMBL13840656
• 1368782-01-7
• AKOS014321465
• EN300-1841983
• CS-0279607
• n-Methyl-2-(2,4,5-trimethylphenyl)ethan-1-amine
• methyl[2-(2,4,5-trimethylphenyl)ethyl]amine

• Inchi： 1S/C12H19N/c1-9-7-11(3)12(5-6-13-4)8-10(9)2/h7-8,13H,5-6H2,1-4H3
• InChI Key： WOVZJQAGSRTWQK-UHFFFAOYSA-N
• SMILES： C1(CCNC)=CC(C)=C(C)C=C1C

Computed Properties

• Exact Mass: 177.151749610g/mol
• Monoisotopic Mass: 177.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.902±0.06 g/cm3(Predicted)
• Boiling Point: 269.6±9.0 °C(Predicted)
• pka: 10.44±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines